Cas no 313402-16-3 (3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine)

3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine is a heterocyclic organic compound featuring a benzimidazole core linked to a chlorinated phenylamine moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The benzimidazole unit enhances stability and binding affinity, while the chloro-substituted phenylamine group offers reactivity for further functionalization. Its rigid aromatic framework contributes to applications in ligand design, catalysis, and bioactive molecule synthesis. The compound’s well-defined molecular architecture ensures consistency in research and industrial processes, supporting its use as a versatile intermediate in drug discovery and advanced material development. High purity and structural precision are key advantages for specialized applications.

3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine structure

313402-16-3 structure

Product Name:3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine

CAS No:313402-16-3

MF:C₁₃H₁₀ClN₃

MW:243.691601276398

MDL:MFCD01417044

CID:311695

PubChem ID:278831

Update Time:2025-06-09

3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine Chemical and Physical Properties

Names and Identifiers

- Benzenamine,3-(1H-benzimidazol-2-yl)-4-chloro-
- 3-(1 H -BENZOIMIDAZOL-2-YL)-4-CHLORO-PHENYLAMINE
- 3-(1H-benzimidazol-2-yl)-4-chloroaniline
- 3-(1H-benzo[d]imidazol-2-yl)-4-chloroaniline
- 3-benzimidazol-2-yl-4-chlorophenylamine
- 313402-16-3
- FT-0677242
- 3-(1H-1,3-benzodiazol-2-yl)-4-chloroaniline
- A912281
- CCG-112795
- SCHEMBL62030
- BB 0245152
- 3-(1h-benzoimidazol-2-yl)-4-chlorophenylamine
- 3-(1H-Benzoimidazol-2-yl)-4-chloro-phenyla mine
- 3-(1H-1,3-BENZIMIDAZOL-2-YL)-4-CHLOROANILINE
- MFCD01417044
- NSC128763
- 3-(1H-Benzoimidazol-2-yl)4-chloro-phenylamine
- 3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine
- 3-(1H-benzimidazol-2-yl)-4-chloro-aniline
- DTXSID90299209
- 3-(1H-BENZO[D]IMIDAZOL-2-YL)-4-CHLOROBENZENAMINE
- VS-01571
- 3-(1H-Benzimidazol-2-yl)-4-chlorobenzenamine
- EU-0046252
- NSC-128763
- CS-0199882
- AKOS000108498
- BGPSLCKBFGPVES-UHFFFAOYSA-N
- STK345450
- AK-778/12061008
- BBL005375
- DB-024638
- MDL： MFCD01417044
- Inchi： 1S/C13H10ClN3/c14-10-6-5-8(15)7-9(10)13-16-11-3-1-2-4-12(11)17-13/h1-7H,15H2,(H,16,17)
- InChI Key： BGPSLCKBFGPVES-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1C1=NC2C=CC=CC=2N1)N

Computed Properties

Exact Mass: 243.05600
Monoisotopic Mass: 243.056325
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 54.7

Experimental Properties

Color/Form: Solid
Density: 1.395
Boiling Point: 513.2°Cat760mmHg
Flash Point: 264.2°C
Refractive Index: 1.738
PSA: 54.70000
LogP: 4.04670
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Room temperature

3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	012098-500mg	3-(1H-Benzoimidazol-2-yl)-4-chloro-phenylamine	313402-16-3		500mg	3006CNY	2021-05-07
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abcr	AB305943-250 mg	3-(1H-Benzo[d]imidazol-2-yl)-4-chlorobenzenamine, 97%; .	313402-16-3	97%	250 mg	€239.50	2023-07-19